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Introduction
Potassium bromide (KBr) is a high-purity crystalline salt widely utilized in various

spectroscopic techniques due to its key physical and optical properties. Its broad transmission

range, particularly in the infrared region, and its unique plasticity under pressure make it an

invaluable material for sample preparation and as a reference standard. This document

provides detailed application notes and protocols for the use of potassium bromide in Fourier-

Transform Infrared (FTIR), Ultraviolet-Visible (UV-Vis), and Raman spectroscopy.

Physicochemical Properties of Spectroscopic Grade
Potassium Bromide
Spectroscopic grade potassium bromide must meet stringent purity requirements to minimize

interference in analytical measurements. The key properties are summarized in the table

below.
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Property Value Reference

Purity ≥99% (Argentometry) [1](2)

Molecular Formula KBr [3](3)

Molecular Weight 119.00 g/mol [3](3)

Appearance
White crystalline powder or

transparent plates
[3](3)

Melting Point 734 °C [1](2)

Boiling Point 1435 °C [1](2)

Solubility in Water 650 g/L at 20 °C [1](2)

Hygroscopicity
Hygroscopic, readily absorbs

moisture from the atmosphere
[4](5)

Application 1: FTIR Spectroscopy - The KBr Pellet
Method
In FTIR spectroscopy, potassium bromide is the most common material used for the analysis

of solid samples.[6] Its transparency to infrared radiation across the typical analytical range

(4000-400 cm⁻¹) and its ability to form a transparent disc under pressure make it an ideal

matrix for dispersing solid analytes.[6]
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Material & Equipment Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b146838?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

